Benzothiazole
Benzothiazole
Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant.
Benzothiazole is a natural product found in Camellia sinensis, Gymnodinium nagasakiense, and other organisms with data available.
Benzothiazole is a metabolite found in or produced by Saccharomyces cerevisiae.
Benzothiazole is a natural product found in Camellia sinensis, Gymnodinium nagasakiense, and other organisms with data available.
Benzothiazole is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name:
Vulcanchem
CAS No.:
95-16-9
VCID:
VC20830780
InChI:
InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H
SMILES:
C1=CC=C2C(=C1)N=CS2
Molecular Formula:
C7H5NS
Molecular Weight:
135.19 g/mol
Benzothiazole
CAS No.: 95-16-9
Cat. No.: VC20830780
Molecular Formula: C7H5NS
Molecular Weight: 135.19 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Benzothiazole is an organic heterobicyclic compound that is a fusion product between benzene and thiazole. The parent of the class of benzothiazoles. It has a role as a plant metabolite, a xenobiotic and an environmental contaminant. Benzothiazole is a natural product found in Camellia sinensis, Gymnodinium nagasakiense, and other organisms with data available. Benzothiazole is a metabolite found in or produced by Saccharomyces cerevisiae. |
|---|---|
| CAS No. | 95-16-9 |
| Molecular Formula | C7H5NS |
| Molecular Weight | 135.19 g/mol |
| IUPAC Name | 1,3-benzothiazole |
| Standard InChI | InChI=1S/C7H5NS/c1-2-4-7-6(3-1)8-5-9-7/h1-5H |
| Standard InChI Key | IOJUPLGTWVMSFF-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)N=CS2 |
| Canonical SMILES | C1=CC=C2C(=C1)N=CS2 |
| Boiling Point | 227-228 °C AT 765 MM HG 231.00 to 233.00 °C. @ 760.00 mm Hg |
| Colorform | Yellow liquid |
| Melting Point | 2 °C |
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